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Compound of Interest

Compound Name: Jak-IN-37

Cat. No.: B15571432 Get Quote

Essential Safety and Handling Guide for Jak-IN-
37
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate safety, operational, and

disposal information for Jak-IN-37 (CAS No. 2734918-37-5), a JAK1/TYK2 inhibitor.

Hazard Identification and Personal Protective
Equipment
Jak-IN-37 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory to

ensure personnel safety.

Recommended Personal Protective Equipment (PPE)[1]

Protection Type Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Skin and Body Impervious clothing

Respiratory Suitable respirator
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Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity of Jak-IN-37 and the safety of

the laboratory environment.

Handling Procedures:[1]

Avoid inhalation of dust and aerosols.

Prevent contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Storage Conditions:[1]

Keep container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures: -20°C (powder) or -80°C (in solvent).

Accidental Release and First Aid Measures
In the event of accidental exposure or release, immediate and appropriate action is crucial.

First Aid Measures[1]
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Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water,

separating eyelids. Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Relocate to fresh air. If breathing is difficult,

provide cardiopulmonary resuscitation (CPR).

Avoid mouth-to-mouth resuscitation.

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Spill Response:[1] In case of a spill, collect the spillage to prevent it from entering drains, water

courses, or the soil.

Disposal Plan
Dispose of Jak-IN-37 and its container at an approved waste disposal plant.[1] Avoid release to

the environment.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of Jak-IN-37 in a laboratory

setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC49685.html
https://www.benchchem.com/product/b15571432?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC49685.html
https://dcchemicals.com/msds/MSDS_DC49685.html
https://www.benchchem.com/product/b15571432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Use

Waste & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh/Measure Jak-IN-37

Perform Experiment

Wash Hands Thoroughly After HandlingCollect Spillage and Waste

Decontaminate Work Area

Dispose of Waste in
Approved Chemical Waste Container

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15571432?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15571432?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC49685.html
https://www.benchchem.com/product/b15571432#personal-protective-equipment-for-handling-jak-in-37
https://www.benchchem.com/product/b15571432#personal-protective-equipment-for-handling-jak-in-37
https://www.benchchem.com/product/b15571432#personal-protective-equipment-for-handling-jak-in-37
https://www.benchchem.com/product/b15571432#personal-protective-equipment-for-handling-jak-in-37
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

